Cas no 1094279-52-3 (Holosta-9(11),25-diene-3,12,24-triol; (3β,12α,24ξ)-form, 3-O-[3-O-Methyl-β-D-glucopyranosyl-(1→3)-6-O-sulfo-β-D-glucopyranosyl-(1→4)-6-deoxy-β-D-glucopyranosyl-(1→2)-[6-O-sulfo-β-D-glucopyranosyl-(1→4)]-β-D-xylopyranoside])

• Product Name: Holosta-9(11),25-diene-3,12,24-triol; (3β,12α,24ξ)-form, 3-O-[3-O-Methyl-β-D-glucopyranosyl-(1→3)-6-O-sulfo-β-D-glucopyranosyl-(1→4)-6-deoxy-β-D-glucopyranosyl-(1→2)-[6-O-sulfo-β-D-glucopyranosyl-(1→4)]-β-D-xylopyranoside]
• CAS No: 1094279-52-3
• MF: C₆₀H₉₆O₃₄S₂
• MW: 1425.51386070251
• CID: 6687835
• Update Time: 2024-03-02

Holosta-9(11),25-diene-3,12,24-triol; (3β,12α,24ξ)-form, 3-O-[3-O-Methyl-β-D-glucopyranosyl-(1→3)-6-O-sulfo-β-D-glucopyranosyl-(1→4)-6-deoxy-β-D-glucopyranosyl-(1→2)-[6-O-sulfo-β-D-glucopyranosyl-(1→4)]-β-D-xylopyranoside] Chemical and Physical Properties

Names and Identifiers

• Achlioniceoside A1
• Holosta-9(11),25-diene-3,12,24-triol; (3β,12α,24ξ)-form, 3-O-[3-O-Methyl-β-D-glucopyranosyl-(1→3)-6-O-sulfo-β-D-glucopyranosyl-(1→4)-6-deoxy-β-D-glucopyranosyl-(1→2)-[6-O-sulfo-β-D-glucopyranosyl-(1→4)]-β-D-xylopyranoside]

• Inchi： 1S/C60H96O34S2/c1-23(2)27(62)12-17-59(8)33-13-16-58(7)25-10-11-32-56(4,5)35(14-15-57(32,6)26(25)18-34(63)60(33,58)55(74)94-59)90-54-49(39(67)29(20-82-54)87-51-42(70)40(68)36(64)30(88-51)21-83-95(75,76)77)93-50-43(71)41(69)46(24(3)85-50)91-53-45(73)48(38(66)31(89-53)22-84-96(78,79)80)92-52-44(72)47(81-9)37(65)28(19-61)86-52/h18,24-25,27-54,61-73H,1,10-17,19-22H2,2-9H3,(H,75,76,77)(H,78,79,80)
• InChI Key： DTLNPMIKMJCMOJ-UHFFFAOYSA-N
• SMILES： COC1C(O)C(OC2C(O)C(OC3C(O)C(O)C(OC4C(OC5C(C)(C)C6CCC7C8(C9(C(=O)OC(CCC(C(=C)C)O)(C)C9CC8)C(O)C=C7C6(C)CC5)C)OCC(OC5C(O)C(O)C(O)C(COS(=O)(=O)O)O5)C4O)OC3C)OC(COS(=O)(=O)O)C2O)OC(CO)C1O

Computed Properties

• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 34
• Heavy Atom Count: 96
• XLogP3: -5.105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharide sulfates